2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C17H15N5O5S/c1-20-15-14(16(24)21(2)17(20)25)12(7-8-18-15)28-9-13(23)19-10-3-5-11(6-4-10)22(26)27/h3-8H,9H2,1-2H3,(H,19,23)
• InChI Key: NXVKHRDQXRIQAI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N5O5S
• Molecular Weight: 401.4 g/mol

Description

2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C17H15N5O5S and its molecular weight is 401.4. The purity is usually 95%.
BenchChem offers high-quality 2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(4-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(4-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research has highlighted the synthesis of heterocyclic compounds incorporating the pyrimidinyl moiety, demonstrating the compound's relevance in the development of new chemical entities. For instance, studies have explored the synthesis of new heterocycles that include antipyrine moieties, revealing antimicrobial properties. These compounds are characterized using IR, 1H NMR, and mass spectral studies, indicating a methodical approach to understanding their chemical structure and potential applications in medicinal chemistry (Bondock et al., 2008).

Potential Biological Activities

• Antimicrobial Activity : The antimicrobial evaluation of synthesized heterocycles shows promise for therapeutic applications. The research by Bondock et al. (2008) elaborates on the antimicrobial efficacy of newly synthesized compounds, hinting at their potential use in developing new antimicrobial agents.

• Anticonvulsant Properties : Investigations into S-acetamide derivatives of thiopyrimidines have demonstrated moderate anticonvulsant activity. This line of research offers insights into the compound's potential for developing new anticonvulsant therapies (Severina et al., 2020).

• Anti-inflammatory and Analgesic Applications : Some pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These studies provide a foundation for further exploration of the compound's utility in pain management and inflammation control (Abu‐Hashem et al., 2020).